Cas no 899999-87-2 (methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 899999-87-2
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5458683
• PubChem ID: 18589643
• Update Time: 2025-05-20

methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{[5-(hydroxymethyl)-1-[(4-methoxyphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate
• AKOS024475259
• methyl 4-[[2-[5-(hydroxymethyl)-1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetyl]amino]benzoate
• methyl 4-(2-((5-(hydroxymethyl)-1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamido)benzoate
• 899999-87-2
• F2883-0440
• VU0505068-1
• Methyl 4-[[2-[[5-(hydroxymethyl)-1-[(4-methoxyphenyl)methyl]-1H-imidazol-2-yl]thio]acetyl]amino]benzoate
• methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C22H23N3O5S/c1-29-19-9-3-15(4-10-19)12-25-18(13-26)11-23-22(25)31-14-20(27)24-17-7-5-16(6-8-17)21(28)30-2/h3-11,26H,12-14H2,1-2H3,(H,24,27)
• InChI Key： NBNTUNJZRCGGCK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2N(CC3=CC=C(OC)C=C3)C(CO)=CN=2)=O)C=C1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate

Methyl 4-(2-{5-(Hydroxymethyl)-1-(4-Methoxyphenyl)Methyl-1H-Imidazol-2-Ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 899999-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its unique combination of functional groups, including the hydroxymethyl and methoxyphenyl moieties, makes it a valuable intermediate in synthetic chemistry.

The compound's imidazole ring is particularly noteworthy, as it is a common feature in many biologically active molecules. Researchers are increasingly interested in methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate due to its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Recent studies have explored its role as a sulfanyl acetamido derivative, which could enhance bioavailability and stability in medicinal formulations.

One of the most frequently asked questions about CAS No. 899999-87-2 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature is another advantage, allowing for easier handling and storage compared to more volatile analogs.

In the context of current trends, the demand for imidazole-based compounds has surged, driven by their versatility in designing kinase inhibitors and antimicrobial agents. Methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate aligns with this trend, offering a scaffold for further functionalization. Researchers are also investigating its potential as a bioisostere for improving drug-like properties in lead optimization.

The synthesis of 899999-87-2 typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Key steps often include the introduction of the hydroxymethyl group and the formation of the sulfanyl acetamido linkage. Advanced techniques like high-performance liquid chromatography (HPLC) are employed to ensure high purity, which is critical for pharmaceutical applications.

From an industrial perspective, methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate is gaining traction as a building block for specialty chemicals. Its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient processes, makes it an attractive candidate for sustainable manufacturing. Companies are increasingly focusing on scalable synthesis routes to meet the growing demand from the life sciences sector.

In summary, CAS No. 899999-87-2 represents a promising compound with broad applications in medicinal chemistry and material science. Its unique structural features, combined with its synthetic accessibility, position it as a valuable tool for researchers and industrial chemists alike. As the scientific community continues to explore its potential, methyl 4-(2-{5-(hydroxymethyl)-1-(4-methoxyphenyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzoate is poised to play a significant role in the development of next-generation therapeutics and functional materials.